Cas no 1495005-42-9 (1H-Pyrazole-5-carboxamide, 4-amino-N-[2-(dimethylamino)ethyl]-1-ethyl-)
1H-Pyrazole-5-carboxamide, 4-amino-N-[2-(dimethylamino)ethyl]-1-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-5-carboxamide, 4-amino-N-[2-(dimethylamino)ethyl]-1-ethyl-
-
- Inchi: 1S/C10H19N5O/c1-4-15-9(8(11)7-13-15)10(16)12-5-6-14(2)3/h7H,4-6,11H2,1-3H3,(H,12,16)
- InChI Key: NOCDYDSZWZRZDU-UHFFFAOYSA-N
- SMILES: N1(CC)C(C(NCCN(C)C)=O)=C(N)C=N1
1H-Pyrazole-5-carboxamide, 4-amino-N-[2-(dimethylamino)ethyl]-1-ethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB554706-100 mg |
4-Amino-N-[2-(dimethylamino)ethyl]-1-ethyl-1H-pyrazole-5-carboxamide; . |
1495005-42-9 | 100MG |
€281.90 | 2022-03-01 | ||
| abcr | AB554706-250 mg |
4-Amino-N-[2-(dimethylamino)ethyl]-1-ethyl-1H-pyrazole-5-carboxamide; . |
1495005-42-9 | 250MG |
€381.10 | 2022-03-01 | ||
| abcr | AB554706-500 mg |
4-Amino-N-[2-(dimethylamino)ethyl]-1-ethyl-1H-pyrazole-5-carboxamide; . |
1495005-42-9 | 500MG |
€528.40 | 2022-03-01 | ||
| abcr | AB554706-1 g |
4-Amino-N-[2-(dimethylamino)ethyl]-1-ethyl-1H-pyrazole-5-carboxamide; . |
1495005-42-9 | 1g |
€676.70 | 2022-03-01 |
1H-Pyrazole-5-carboxamide, 4-amino-N-[2-(dimethylamino)ethyl]-1-ethyl- Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 1H-Pyrazole-5-carboxamide, 4-amino-N-[2-(dimethylamino)ethyl]-1-ethyl-
Professional Introduction to 1H-Pyrazole-5-carboxamide, 4-amino-N-[2-(dimethylamino)ethyl]-1-ethyl- (CAS No. 1495005-42-9)
The compound 1H-Pyrazole-5-carboxamide, 4-amino-N-[2-(dimethylamino)ethyl]-1-ethyl-, identified by its CAS number 1495005-42-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The pyrazole core, a heterocyclic aromatic compound, is well-documented for its versatility in medicinal chemistry, often serving as a scaffold for the development of drugs targeting various biological pathways.
In recent years, there has been a surge in research focused on developing novel compounds that can modulate biological processes with high specificity and efficacy. The structure of 1H-Pyrazole-5-carboxamide, 4-amino-N-[2-(dimethylamino)ethyl]-1-ethyl- incorporates several functional groups that contribute to its pharmacological profile. The presence of an amide group at the 5-position of the pyrazole ring and an amino group at the 4-position provides opportunities for interactions with biological targets such as enzymes and receptors. Furthermore, the N-[2-(dimethylamino)ethyl]-1-ethyl substituent enhances the compound's solubility and bioavailability, making it a promising candidate for further development.
One of the most compelling aspects of this compound is its potential in the treatment of neurological disorders. Studies have indicated that pyrazole derivatives can exhibit neuroprotective properties by inhibiting oxidative stress and modulating neurotransmitter systems. The specific arrangement of functional groups in 1H-Pyrazole-5-carboxamide, 4-amino-N-[2-(dimethylamino)ethyl]-1-ethyl- suggests that it may interact with receptors involved in regulating mood and cognition, such as serotonin and dopamine receptors. This makes it a particularly interesting candidate for further investigation in the context of depression, anxiety, and other central nervous system disorders.
The synthesis of 1H-Pyrazole-5-carboxamide, 4-amino-N-[2-(dimethylamino)ethyl]-1-ethyl- involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps typically include condensation reactions to form the pyrazole core, followed by functional group transformations to introduce the amide and amino groups at appropriate positions. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to achieve the desired structural complexity.
Evaluation of the pharmacokinetic properties of 1H-Pyrazole-5-carboxamide, 4-amino-N-[2-(dimethylamino)ethyl]-1-ethyl- is crucial for determining its suitability for clinical use. Preliminary studies have shown that this compound exhibits favorable pharmacokinetic profiles, including reasonable absorption, distribution, metabolism, and excretion (ADME) characteristics. These findings are encouraging and suggest that further development may be warranted.
In addition to its potential therapeutic applications, this compound has also attracted interest from researchers exploring its role in drug discovery. The pyrazole scaffold is highly adaptable, allowing for modifications that can fine-tune its biological activity. By systematically varying substituents on the pyrazole ring and other functional groups, researchers can generate libraries of compounds with diverse pharmacological properties. This approach has been successful in identifying lead compounds for various diseases.
The growing body of evidence supporting the therapeutic potential of pyrazole derivatives has spurred numerous clinical trials aimed at evaluating their efficacy in treating human diseases. While results from these trials are still emerging, early findings are promising and indicate that compounds like 1H-Pyrazole-5-carboxamide, 4-amino-N-[2-(dimethylamino)ethyl]-1-ethyl- may offer significant benefits over existing treatments.
The future directions for research on this compound include exploring its mechanisms of action in greater detail and investigating its potential in combination therapies. By understanding how it interacts with biological targets at a molecular level, researchers can identify ways to enhance its effectiveness and minimize potential side effects. Additionally, combination therapies involving multiple drugs may synergize to produce better outcomes than single-agent treatments.
In conclusion, 1H-Pyrazole-5-carboxamide, 4-amino-N-[2-(dimethylamino)ethyl]-1-ethyl-, CAS no. 1495005-42-9, represents a promising advancement in pharmaceutical chemistry with significant potential for treating neurological disorders and other diseases. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in modern medicine.
1495005-42-9 (1H-Pyrazole-5-carboxamide, 4-amino-N-[2-(dimethylamino)ethyl]-1-ethyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)